Cas no 668434-99-9 (2-Morpholinemethanamine,N,N,5-trimethyl-,(2R,5R)-(9CI))

• Product Name: 2-Morpholinemethanamine,N,N,5-trimethyl-,(2R,5R)-(9CI)
• CAS No: 668434-99-9
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 1019335
• PubChem ID: 22056006
• Update Time: 2025-04-20

2-Morpholinemethanamine,N,N,5-trimethyl-,(2R,5R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine,N,N,5-trimethyl-,(2R,5R)-(9CI)
• (2R,5R)-(-)-2,5-hexanediol
• (2R,5R)-2,5-Dihydroxyhexane
• (2R,5R)-2,5-hexanediol
• (2R,5R)-2-[dimethylamino(methyl)]-5-methylmorpholine
• (2R,5R)-dimethyl 2,5-hexanediol
• (2R,5R)-hexan-2,5-diol
• (2R,5R)-hexanediol
• (R,R)-2,5-dihydroxyhexane
• [((2R,5R)-5-methylmorpholin-2-yl)methyl]dimethylamine
• 2,5-Hexanediol,(2R,5R)-
• 52792_ALDRICH
• 52792_FLUKA
• AC1MBYP3
• ANW-22616
• CTK4D4445
• DTXSID701270972
• SCHEMBL3538601
• 2-Morpholinemethanamine, N,N,5-trimethyl-
• 668434-99-9
• 1379218-67-3

• Inchi： 1S/C8H18N2O/c1-7-6-11-8(4-9-7)5-10(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： RNTMIYUVTHOWDK-UHFFFAOYSA-N
• SMILES： O1CC(C)NCC1CN(C)C

Computed Properties

• Exact Mass: 158.14200
• Monoisotopic Mass: 158.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5A^2
• XLogP3: 0

Experimental Properties

• PSA: 24.50000
• LogP: 0.25370